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Compound of Interest

Compound Name: Dienestrol-d2

cat. No.: B12380176

A Technical Guide to Dienestrol-d2

This document provides a comprehensive overview of the chemical properties of Dienestrol-
d2, a deuterated form of Dienestrol. It is intended for researchers, scientists, and professionals
in the field of drug development and related scientific disciplines.

Core Compound Data

Dienestrol-d2, a synthetic nonsteroidal estrogen, is the deuterium-labeled analog of

Dienestrol. The incorporation of deuterium isotopes can be valuable in metabolic and
pharmacokinetic studies.

Table 1: Chemical and Physical Properties of Dienestrol-d2
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Property Value Source(s)
CAS Number 1346606-45-8 [11[2][3][41[5]
Molecular Formula Ci1sH16D202 [21[31[5]
Molecular Weight 268.35 g/mol [2][5]

3,4-Bis(4-hydroxyphenyl)-2,4-

hexadiene-d2, 3-Dienestrol-d2,
Synonyms ] ) [2][3]

4,4'-[(12,22)-1,2-Diethylidene-

1,2-ethanediyl]bisphenol-d2

Unlabeled CAS Number 84-17-3 [5][6]

Unlabeled Molecular Weight 266.33 g/mol [718]

Experimental Protocols & Methodologies

Detailed experimental protocols for the synthesis, purification, and analysis of Dienestrol-d2
are critical for its application in research. The following represents a generalized workflow for
the utilization of a deuterated standard in a quantitative analysis, such as mass spectrometry.
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Figure 1: A generalized experimental workflow for the use of Dienestrol-d2 as an internal
standard in a quantitative bioanalytical method.

Signaling Pathways

Dienestrol, as a synthetic estrogen, primarily exerts its biological effects through interaction
with estrogen receptors (ERs), which are ligand-activated transcription factors. The activation
of these receptors initiates a cascade of molecular events that influence gene expression.
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Figure 2: A simplified diagram of the estrogen receptor signaling pathway initiated by
Dienestrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b12380176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

